Cas no 2098026-25-4 (3-(4,4-difluorooctahydro-2H-isoindol-2-yl)-3-oxopropanenitrile)

• Product Name: 3-(4,4-difluorooctahydro-2H-isoindol-2-yl)-3-oxopropanenitrile
• CAS No: 2098026-25-4
• MF: C₁₁H₁₄F₂N₂O
• MW: 228.238469600677
• CID: 5724667
• PubChem ID: 121215417
• Update Time: 2025-06-14

3-(4,4-difluorooctahydro-2H-isoindol-2-yl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• AKOS026726076
• 2098026-25-4
• 3-(4,4-difluorooctahydro-2H-isoindol-2-yl)-3-oxopropanenitrile
• 3-(7,7-difluoro-3,3a,4,5,6,7a-hexahydro-1H-isoindol-2-yl)-3-oxopropanenitrile
• F6554-3856
• 2H-Isoindole-2-propanenitrile, 4,4-difluorooctahydro-β-oxo-

• Inchi： 1S/C11H14F2N2O/c12-11(13)4-1-2-8-6-15(7-9(8)11)10(16)3-5-14/h8-9H,1-4,6-7H2
• InChI Key： MXKJFEYYIPEHMM-UHFFFAOYSA-N
• SMILES： FC1(CCCC2CN(C(CC#N)=O)CC21)F

Computed Properties

• Exact Mass: 228.10741940g/mol
• Monoisotopic Mass: 228.10741940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 375.5±42.0 °C(Predicted)
• pka: 5.96±0.40(Predicted)

Additional information on 3-(4,4-difluorooctahydro-2H-isoindol-2-yl)-3-oxopropanenitrile

Comprehensive Overview of 3-(4,4-difluorooctahydro-2H-isoindol-2-yl)-3-oxopropanenitrile (CAS No. 2098026-25-4)

In the realm of organic chemistry and pharmaceutical research, 3-(4,4-difluorooctahydro-2H-isoindol-2-yl)-3-oxopropanenitrile (CAS No. 2098026-25-4) has emerged as a compound of significant interest. This nitrile-containing derivative, characterized by its difluorooctahydro-isoindole backbone, is increasingly studied for its potential applications in drug discovery and material science. Its unique structural features, including the 4,4-difluorooctahydro-2H-isoindol-2-yl moiety, make it a versatile intermediate for synthesizing complex molecules.

The compound's 3-oxopropanenitrile functional group is particularly noteworthy, as it often serves as a precursor for further chemical modifications. Researchers are exploring its reactivity in Michael addition reactions and cyclization processes, which are pivotal in constructing heterocyclic frameworks. Given the growing demand for fluorinated compounds in medicinal chemistry—driven by their enhanced metabolic stability and bioavailability—2098026-25-4 is gaining traction as a building block for fluorine-containing pharmaceuticals.

Recent trends in AI-driven drug design and computational chemistry have further amplified interest in this compound. Platforms like AlphaFold and molecular docking simulations frequently utilize such nitrile derivatives to predict binding affinities and optimize lead compounds. Additionally, the compound's potential role in catalysis and green chemistry aligns with the global push for sustainable synthetic methodologies, making it a topic of discussion in ACS (American Chemical Society) publications and R&D forums.

From a commercial perspective, 3-(4,4-difluorooctahydro-2H-isoindol-2-yl)-3-oxopropanenitrile is often sourced for high-throughput screening (HTS) libraries. Its compatibility with parallel synthesis techniques and combinatorial chemistry workflows makes it invaluable for accelerating drug discovery. Suppliers and contract research organizations (CROs) frequently highlight its purity (>98%) and stability under standard storage conditions, ensuring reproducibility in experimental results.

Environmental and regulatory considerations also play a role in its adoption. Unlike many halogenated compounds, this derivative exhibits favorable environmental persistence profiles, as noted in REACH and OECD guidelines. This aspect is critical for industries aiming to comply with green chemistry principles while minimizing ecological footprints.

In summary, CAS No. 2098026-25-4 represents a convergence of innovation in fluorine chemistry, drug development, and sustainable synthesis. Its multifaceted applications—from medicinal chemistry to material science—underscore its importance in contemporary research. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in both academic and industrial settings.